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Compound of Interest

Compound Name: Celecoxib-d4

Cat. No.: B1140425 Get Quote

For Immediate Release

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of commercially available Celecoxib-d4 reference standards.

Celecoxib-d4, a deuterated analog of the nonsteroidal anti-inflammatory drug (NSAID)

Celecoxib, is an essential tool in bioanalytical studies, particularly in pharmacokinetic and

metabolic research utilizing mass spectrometry. This document outlines the key suppliers, their

product specifications, a detailed experimental protocol for its use as an internal standard, and

visual representations of the underlying scientific principles.

Commercial Suppliers of Celecoxib-d4
The selection of a high-quality, well-characterized reference standard is critical for the accuracy

and reproducibility of experimental results. Several reputable suppliers offer Celecoxib-d4. The

following table summarizes the available quantitative data for their products to facilitate a

comparative assessment.
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Supplier
Product
Number

CAS
Number

Chemical
Purity

Isotopic
Purity/Enric
hment

Available
Quantities

LGC

Standards

TRC-

C251002
544686-20-6 >95% (HPLC) Not specified 1 mg, 10 mg

MedchemExp

ress
HY-118139S 544686-20-6 Not specified Not specified 1 mg

Cayman

Chemical

18248

(Celecoxib-

d7)

544686-21-7 ≥98%

≥99%

deuterated

forms (d1-

d7); ≤1% d0

1 mg, 5 mg,

10 mg

Santa Cruz

Biotechnolog

y

sc-217894

(Celecoxib-

d7)

544686-21-7 Not specified Not specified 1 mg, 5 mg

Toronto

Research

Chemicals

(TRC)

C251002 544686-20-6 Not specified Not specified Not specified

Alsachim 6219 544686-20-6 Not specified Not specified
1 mg, 5 mg,

10 mg

Benchchem B1214612 544686-20-6 Not specified Not specified Not specified

Note: Data is subject to change. Researchers should always consult the supplier's website and

Certificate of Analysis for the most current and lot-specific information. While Celecoxib-d7 is

listed, it is a suitable alternative for many applications requiring a deuterated internal standard

for Celecoxib analysis.

The Principle of Isotope Dilution Mass Spectrometry
The use of a deuterated internal standard like Celecoxib-d4 is fundamental to the analytical

technique of isotope dilution mass spectrometry (IDMS). This method provides high accuracy

and precision in quantitative analysis. A known amount of the isotopically labeled standard is

added to the sample at the beginning of the analytical process. This standard is chemically
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identical to the analyte of interest but has a different mass due to the presence of deuterium

atoms. By measuring the ratio of the analyte to the internal standard in the mass spectrometer,

any sample loss during preparation and analysis can be accurately compensated for, leading to

a more reliable quantification.
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Principle of Isotope Dilution Mass Spectrometry
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Caption: Workflow illustrating the principle of isotope dilution mass spectrometry.
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Experimental Protocol: Quantification of Celecoxib
in Human Plasma using LC-MS/MS with Celecoxib-
d4 as an Internal Standard
This section provides a detailed methodology for the determination of Celecoxib in human

plasma. This protocol is a composite based on established methods and should be validated in

the user's laboratory.

1. Materials and Reagents

Celecoxib reference standard

Celecoxib-d4 internal standard (IS)

HPLC-grade methanol, acetonitrile, and water

Formic acid

Human plasma (with appropriate anticoagulant)

Solid Phase Extraction (SPE) cartridges or protein precipitation reagents

2. Preparation of Stock and Working Solutions

Celecoxib Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Celecoxib in 10

mL of methanol.

Celecoxib-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of Celecoxib-
d4 in 1 mL of methanol.

Working Solutions: Prepare serial dilutions of the Celecoxib stock solution with

methanol:water (1:1, v/v) to create calibration standards. Prepare a working solution of

Celecoxib-d4 by diluting the stock solution with the same solvent.

3. Sample Preparation
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Spiking: To 100 µL of human plasma, add a known amount of the Celecoxib-d4 working

solution. For calibration curve samples, add the appropriate Celecoxib working solution.

Protein Precipitation (alternative to SPE): Add 300 µL of acetonitrile to the plasma sample.

Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

Solid Phase Extraction (SPE): Condition an appropriate SPE cartridge. Load the plasma

sample. Wash the cartridge to remove interferences. Elute the analyte and internal standard

with an appropriate solvent.

Evaporation and Reconstitution: Evaporate the supernatant or eluate to dryness under a

gentle stream of nitrogen. Reconstitute the residue in the mobile phase.

4. LC-MS/MS Conditions

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm) is commonly used.

Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile

phase B (e.g., 0.1% formic acid in acetonitrile).

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 µL.

Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions (example):

Celecoxib: Q1 (m/z) -> Q3 (m/z)

Celecoxib-d4: Q1 (m/z) -> Q3 (m/z) (Note: The exact m/z values should be optimized in

the user's laboratory).
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5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of Celecoxib to Celecoxib-d4
against the concentration of the calibration standards.

Determine the concentration of Celecoxib in the unknown samples by interpolating their peak

area ratios from the calibration curve.
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Experimental Workflow for Bioanalysis using a Deuterated Internal Standard

Sample & Standard Preparation

Sample Processing

Instrumental Analysis

Data Processing & Analysis

Prepare Stock Solutions
(Analyte & IS)

Prepare Working Solutions
& Calibration Standards

Spike Biological Matrix
with IS & Standards

Extract Analytes
(Protein Precipitation or SPE)

Evaporate & Reconstitute

Inject into LC-MS/MS

Chromatographic Separation

Mass Spectrometric Detection

Peak Integration

Generate Calibration Curve

Quantify Unknown Samples

Click to download full resolution via product page

Caption: A generalized experimental workflow for quantitative bioanalysis.
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This technical guide serves as a starting point for researchers utilizing Celecoxib-d4.

Adherence to good laboratory practices and thorough method validation are paramount for

generating high-quality, reliable data.

To cite this document: BenchChem. [A Technical Guide to Celecoxib-d4 Reference
Standards for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140425#commercial-suppliers-of-celecoxib-d4-
reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1140425?utm_src=pdf-body
https://www.benchchem.com/product/b1140425#commercial-suppliers-of-celecoxib-d4-reference-standard
https://www.benchchem.com/product/b1140425#commercial-suppliers-of-celecoxib-d4-reference-standard
https://www.benchchem.com/product/b1140425#commercial-suppliers-of-celecoxib-d4-reference-standard
https://www.benchchem.com/product/b1140425#commercial-suppliers-of-celecoxib-d4-reference-standard
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1140425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

